Cas no 850245-50-0 (Potassium (2,4-dimethylphenyl)trifluoroborate)

• Product Name: Potassium (2,4-dimethylphenyl)trifluoroborate
• CAS No: 850245-50-0
• MF: C₈H₉BF₃K
• MW: 212.06157374382
• MDL: MFCD07368353
• CID: 828078
• PubChem ID: 46736818
• Update Time: 2025-05-20

Potassium (2,4-dimethylphenyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (2,4-dimethylphenyl)trifluoroborate
• POTASSIUM 2,4-DIMETHYLPHENYLTRIFLUOROBORATE
• potassium,(2,4-dimethylphenyl)-trifluoroboranuide
• potassium (2,4-dimethylphenyl)trifluoroboranuide
• Potassium(2,4-dimethylphenyl)trifluoroborate
• C8H9BF3K
• SY015465
• BC001056
• X1384
• ST24048950
• Potassium (2,4-dimethylphenyl)(trifluoro)borate(1-)
• POTASSIUM (2,4-DIMETHYLPHENYL)-TRIFLUORO-BORANUIDE
• potassium;(2,4-dimethylphenyl)-trifluoroboranuide
• 850245-50-0
• AMY9110
• FT-0699054
• CS-0153342
• A863821
• AS-66562
• DTXSID20673891
• EN300-1231195
• AKOS012987214
• MFCD07368353

• MDL： MFCD07368353
• Inchi： 1S/C8H9BF3.K/c1-6-3-4-8(7(2)5-6)9(10,11)12;/h3-5H,1-2H3;/q-1;+1
• InChI Key： BADMHUYSCWLTIM-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(C)=CC=1C)(F)F

Computed Properties

• Exact Mass: 212.03900
• Monoisotopic Mass: 212.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 491.1±55.0 °C at 760 mmHg
• Flash Point: 250.8±31.5 °C
• PSA: 0.00000
• LogP: 2.35780
• Vapor Pressure: No data available

Potassium (2,4-dimethylphenyl)trifluoroborate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium (2,4-dimethylphenyl)trifluoroborate

Research Brief on Potassium (2,4-dimethylphenyl)trifluoroborate (CAS: 850245-50-0) in Chemical Biology and Pharmaceutical Applications

Potassium (2,4-dimethylphenyl)trifluoroborate (CAS: 850245-50-0) is an organoboron compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound belongs to the family of potassium organotrifluoroborates, which are known for their stability, ease of handling, and utility in cross-coupling reactions. The unique structural features of Potassium (2,4-dimethylphenyl)trifluoroborate, including the presence of a trifluoroborate group and a 2,4-dimethylphenyl moiety, make it a valuable building block in the synthesis of complex molecules, particularly in drug discovery and development.

Recent studies have highlighted the role of Potassium (2,4-dimethylphenyl)trifluoroborate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. The compound's stability under aqueous conditions and its compatibility with a variety of catalysts and reagents have made it a preferred choice for constructing biaryl structures, which are common motifs in many biologically active compounds. For instance, researchers have successfully employed this reagent in the synthesis of novel kinase inhibitors and other small-molecule therapeutics targeting cancer and inflammatory diseases.

In addition to its synthetic utility, Potassium (2,4-dimethylphenyl)trifluoroborate has been investigated for its potential in bioorthogonal chemistry. The trifluoroborate group can participate in selective reactions with certain biomolecules, enabling the labeling and tracking of cellular components in live systems. This property has opened new avenues for studying biological processes and developing targeted therapies. Recent work has demonstrated its use in the development of fluorescent probes and imaging agents, which are critical tools for understanding disease mechanisms at the molecular level.

Another area of interest is the compound's application in the development of boron-containing drugs. Boron-based compounds have unique pharmacological properties, including the ability to form reversible covalent bonds with biological targets. Potassium (2,4-dimethylphenyl)trifluoroborate serves as a precursor for such compounds, and its derivatives have shown promise in preclinical studies for their antimicrobial and anticancer activities. For example, researchers have reported the synthesis of boron-containing analogs of known drugs, which exhibit improved potency and selectivity compared to their carbon-based counterparts.

Despite its potential, challenges remain in the large-scale production and application of Potassium (2,4-dimethylphenyl)trifluoroborate. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its therapeutic potential. Recent advancements in synthetic methodologies and formulation strategies are helping to overcome these hurdles, paving the way for broader adoption in pharmaceutical research.

In conclusion, Potassium (2,4-dimethylphenyl)trifluoroborate (CAS: 850245-50-0) represents a promising tool in chemical biology and drug discovery. Its versatility in organic synthesis, bioorthogonal chemistry, and boron-based drug development underscores its importance in modern research. Continued exploration of its properties and applications is expected to yield further innovations in the field, contributing to the development of novel therapeutics and diagnostic tools.